Cas no 934180-38-8 (1,2-benzothiazol-6-ol)

• Product Name: 1,2-benzothiazol-6-ol
• CAS No: 934180-38-8
• MF: C₇H₅NOS
• MW: 151.185700178146
• MDL: MFCD24716655
• CID: 4666153
• PubChem ID: 135742002
• Update Time: 2025-08-05

1,2-benzothiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• benzo[d]isothiazol-6-ol
• 1,2-benzothiazol-6-ol
• 1,2-Benzisothiazol-6-ol
• 1,2-benzoisothiazol-6-ol
• Z2465620032

• MDL： MFCD24716655
• Inchi： 1S/C7H5NOS/c9-6-2-1-5-4-8-10-7(5)3-6/h1-4,9H
• InChI Key： MIBMCYHOBUOZPK-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• XLogP3: 2
• Topological Polar Surface Area: 61.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1,2-benzothiazol-6-ol

1,2-Benzothiazol-6-ol: A Comprehensive Overview

1,2-Benzothiazol-6-ol, with the CAS number 934180-38-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their potential in pharmaceuticals, materials science, and other advanced technologies. The structure of 1,2-benzothiazol-6-ol consists of a benzene ring fused with a thiazole ring, featuring a hydroxyl group at the 6-position. This arrangement imparts the compound with both aromatic and heterocyclic characteristics, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,2-benzothiazol-6-ol. Researchers have explored various methods, including oxidative coupling reactions and catalytic processes, to produce this compound with high purity and yield. One notable approach involves the use of transition metal catalysts, such as palladium or copper complexes, which facilitate the formation of the benzothiazole framework under mild conditions. These methods not only enhance the scalability of production but also align with the principles of green chemistry by minimizing waste and energy consumption.

The applications of 1,2-benzothiazol-6-ol span across multiple disciplines. In pharmaceutical research, this compound has been investigated as a potential lead molecule for drug development. Its ability to act as a ligand in metalloenzyme inhibitors has shown promise in targeting diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of benzothiazole can modulate the activity of histone deacetylases (HDACs), which are key enzymes involved in epigenetic regulation.

In materials science, 1,2-benzothiazol-6-ol has been utilized as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area and tunable porosity, making them ideal candidates for gas storage and catalysis applications. Recent research has focused on incorporating functional groups into the benzothiazole backbone to further enhance the performance of these materials.

The electronic properties of benzothiazole derivatives, including 1,2-benzothiazol-6-ol, have also made them attractive for optoelectronic applications. For example, these compounds can serve as electron transport layers in organic light-emitting diodes (OLEDs) and photovoltaic devices. Their ability to facilitate efficient charge transfer processes contributes to improved device performance and stability.

In conclusion, 1,2-benzothiazol-6-ol, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its role as a building block in drug discovery and materials science underscores its significance in advancing technological innovations. As researchers continue to explore new synthetic methods and applications for this compound, it is expected that benzothiazole derivatives will play an increasingly important role in shaping the future of chemistry and related fields.